Cas no 1261503-93-8 (C-(3'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-yl)-methylamine)

• Product Name: C-(3'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-yl)-methylamine
• CAS No: 1261503-93-8
• MF: C₁₅H₁₁F₆NO
• MW: 335.244364976883
• CID: 4994141
• Update Time: 2025-05-22

C-(3'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(3'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-yl)-methylamine

• Inchi： 1S/C15H11F6NO/c16-14(17,18)13-6-2-5-11(12(13)8-22)9-3-1-4-10(7-9)23-15(19,20)21/h1-7H,8,22H2
• InChI Key： UUKLTNFFHHSSJZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(C2C=CC=C(C=2)OC(F)(F)F)=C1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 383
• XLogP3: 4.5
• Topological Polar Surface Area: 35.2

Additional information on C-(3'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-yl)-methylamine

CAS No. 1261503-93-8: C-(3'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-yl)-methylamine

The compound CAS No. 1261503-93-8, also known as C-(3'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-yl)-methylamine, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a biphenyl ring system substituted with trifluoromethoxy and trifluoromethyl groups, along with a methylamine functional group. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it valuable for advanced chemical research and industrial applications.

Recent studies have highlighted the potential of this compound in drug discovery and development. The presence of the trifluoromethoxy group introduces strong electron-withdrawing effects, which can enhance the bioavailability and pharmacokinetic properties of the compound. Similarly, the trifluoromethyl group contributes to increased lipophilicity, which is crucial for optimizing drug delivery systems. These properties have led researchers to explore its role in designing novel pharmaceutical agents targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its rigid biphenyl structure and functional groups make it an ideal candidate for use in the synthesis of advanced materials such as organic semiconductors and high-performance polymers. Recent research has demonstrated its ability to act as a building block for constructing two-dimensional covalent organic frameworks (COFs), which exhibit exceptional stability and conductivity. These materials hold great potential for applications in electronics, energy storage, and sensing technologies.

The synthesis of CAS No. 1261503-93-8 involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the biphenyl core through Suzuki-Miyaura coupling reactions, followed by selective substitution reactions to introduce the trifluoromethoxy and trifluoromethyl groups. The final step involves the attachment of the methylamine group using nucleophilic substitution or reductive amination techniques. These synthetic strategies have been optimized in recent studies to improve yield and purity, making large-scale production feasible.

From an environmental perspective, understanding the behavior of this compound in natural systems is critical for ensuring sustainable practices. Studies have shown that while it exhibits high stability under standard conditions, it can undergo biodegradation under specific microbial or enzymatic conditions. This knowledge is essential for developing effective waste management strategies and minimizing its ecological footprint.

In conclusion, CAS No. 1261503-93-8 stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key player in future innovations within chemistry and related fields.